1-(2-fluorobenzyl)-2-methyl-1H-indole-3-carboxylic acid

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-2-methylindole-3-carboxylic acid
• InChI: InChI=1S/C17H14FNO2/c1-11-16(17(20)21)13-7-3-5-9-15(13)19(11)10-12-6-2-4-8-14(12)18/h2-9H,10H2,1H3,(H,20,21)
• InChI Key: QVISAQHGBMHJQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1CC3=CC=CC=C3F)C(=O)O
• Molecular Formula: C17H14FNO2
• Molecular Weight: 283.30 g/mol

Description

1-(2-fluorobenzyl)-2-methyl-1H-indole-3-carboxylic acid, also known as AB-FUBINACA, is a synthetic cannabinoid compound that belongs to the indazole family. It was first identified in 2012 and is structurally similar to other synthetic cannabinoids such as JWH-018 and AM-2201. AB-FUBINACA has gained popularity among recreational drug users due to its potent psychoactive effects. However,

Mechanism of Action

1-(2-fluorobenzyl)-2-methyl-1H-indole-3-carboxylic acid acts as a potent agonist of the CB1 and CB2 receptors, leading to the activation of downstream signaling pathways. This results in the release of neurotransmitters such as dopamine and serotonin, leading to its psychoactive effects. 1-(2-fluorobenzyl)-2-methyl-1H-indole-3-carboxylic acid has also been shown to inhibit the reuptake of these neurotransmitters, leading to prolonged effects.
Biochemical and physiological effects:
1-(2-fluorobenzyl)-2-methyl-1H-indole-3-carboxylic acid has been shown to produce a range of physiological and biochemical effects in animal models. These include changes in heart rate, blood pressure, body temperature, and locomotor activity. It has also been shown to produce memory impairment and anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

1-(2-fluorobenzyl)-2-methyl-1H-indole-3-carboxylic acid has several advantages for laboratory experiments. It is relatively easy to synthesize and has potent psychoactive effects, making it useful for studying the endocannabinoid system. However, its psychoactive effects can also be a limitation, as it can lead to unwanted side effects in animal models. 1-(2-fluorobenzyl)-2-methyl-1H-indole-3-carboxylic acid is also a Schedule I controlled substance in the United States, which can make it difficult to obtain for research purposes.

Future Directions

There are several future directions for research on 1-(2-fluorobenzyl)-2-methyl-1H-indole-3-carboxylic acid. One area of interest is its potential therapeutic applications. Synthetic cannabinoids have been shown to have potential in the treatment of various conditions such as chronic pain, epilepsy, and anxiety disorders. 1-(2-fluorobenzyl)-2-methyl-1H-indole-3-carboxylic acid's potent psychoactive effects may make it useful in these areas. Another area of interest is its interactions with other drugs and its potential for abuse. Further research is needed to fully understand the effects of 1-(2-fluorobenzyl)-2-methyl-1H-indole-3-carboxylic acid and its potential for use in medicine and drug abuse prevention.

Synthesis Methods

The synthesis of 1-(2-fluorobenzyl)-2-methyl-1H-indole-3-carboxylic acid involves the reaction of 1-(2-fluorobenzyl)-1H-indole-3-carboxylic acid with N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(4-fluorobenzyl)-1H-indazole-3-carboxamide in the presence of a catalyst. The resulting product is then purified using chromatography techniques. The synthesis of 1-(2-fluorobenzyl)-2-methyl-1H-indole-3-carboxylic acid is relatively straightforward and can be carried out in a laboratory setting.

Scientific Research Applications

1-(2-fluorobenzyl)-2-methyl-1H-indole-3-carboxylic acid has been used extensively in scientific research to investigate the endocannabinoid system and its interactions with synthetic cannabinoids. It has been shown to bind to the CB1 and CB2 receptors with high affinity, leading to potent psychoactive effects. 1-(2-fluorobenzyl)-2-methyl-1H-indole-3-carboxylic acid has also been used to study the effects of synthetic cannabinoids on neuronal activity and synaptic plasticity.